6-bromo-3-(3-methylphenyl)-2-[2-(3-nitrophenyl)vinyl]-4(3H)-quinazolinone

• IUPAC Name: 6-bromo-3-(3-methylphenyl)-2-[(E)-2-(3-nitrophenyl)ethenyl]quinazolin-4-one
• InChI: InChI=1S/C23H16BrN3O3/c1-15-4-2-6-18(12-15)26-22(11-8-16-5-3-7-19(13-16)27(29)30)25-21-10-9-17(24)14-20(21)23(26)28/h2-14H,1H3/b11-8+
• InChI Key: LPAIBYRNSTVUEX-DHZHZOJOSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NC3=C(C2=O)C=C(C=C3)Br)C=CC4=CC(=CC=C4)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC(=CC=C1)N2C(=NC3=C(C2=O)C=C(C=C3)Br)/C=C/C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H16BrN3O3
• Molecular Weight: 462.3 g/mol

Description

6-bromo-3-(3-methylphenyl)-2-[2-(3-nitrophenyl)vinyl]-4(3H)-quinazolinone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have unique properties that make it a valuable tool for studying a variety of biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 6-bromo-3-(3-methylphenyl)-2-[2-(3-nitrophenyl)vinyl]-4(3H)-quinazolinone is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cellular signaling pathways. This inhibition can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
6-bromo-3-(3-methylphenyl)-2-[2-(3-nitrophenyl)vinyl]-4(3H)-quinazolinone has been found to have a variety of biochemical and physiological effects. These effects include the inhibition of cell proliferation, the induction of apoptosis, and the modulation of immune system function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-bromo-3-(3-methylphenyl)-2-[2-(3-nitrophenyl)vinyl]-4(3H)-quinazolinone in lab experiments is its ability to selectively target certain enzymes and proteins. This allows researchers to study specific cellular signaling pathways in a more precise manner. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 6-bromo-3-(3-methylphenyl)-2-[2-(3-nitrophenyl)vinyl]-4(3H)-quinazolinone. One area of research involves the development of new compounds that are based on this chemical structure. Another area of research involves the use of this compound in the development of new cancer therapies. Additionally, researchers are exploring the potential of this compound in the treatment of other diseases such as autoimmune disorders and inflammatory conditions.

Synthesis Methods

The synthesis of 6-bromo-3-(3-methylphenyl)-2-[2-(3-nitrophenyl)vinyl]-4(3H)-quinazolinone involves the reaction of 3-methylacetanilide with 3-nitrobenzaldehyde in the presence of a base such as potassium carbonate. The resulting product is then reacted with 6-bromo-4-chloroquinazoline in the presence of a palladium catalyst to yield the final product.

Scientific Research Applications

6-bromo-3-(3-methylphenyl)-2-[2-(3-nitrophenyl)vinyl]-4(3H)-quinazolinone has been used in a variety of scientific research applications. One of the most promising areas of research involves the study of the compound's mechanism of action.